Cas no 2104602-35-7 (Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate
• CAS No: 2104602-35-7
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 5765926
• PubChem ID: 165756555
• Update Time: 2025-10-31

Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate
• 2104602-35-7
• EN300-1884640
• Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C13H21N3O2S/c1-9-15-11(8-19-9)10-7-16(6-5-14-10)12(17)18-13(2,3)4/h8,10,14H,5-7H2,1-4H3
• InChI Key： JRFAWOATTYUJJX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.7Ų

Additional information on Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate (CAS No. 2104602-35-7)

Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate, with the CAS number 2104602-35-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class and features a tert-butyl ester group and a thiazole ring, making it a versatile intermediate in drug development. The structural characteristics of this molecule contribute to its potential applications in various therapeutic areas, particularly in the synthesis of bioactive molecules.

The compound's molecular structure includes a piperazine core, which is known for its role in enhancing the solubility and bioavailability of pharmaceutical agents. Piperazine derivatives are widely studied for their pharmacological properties, including antipsychotic, antihistaminic, and antiparasitic effects. The presence of a tert-butyl ester group in Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate not only influences its chemical reactivity but also its metabolic stability, making it a valuable building block for drug design.

The thiazole moiety in this compound is another key feature that contributes to its pharmacological relevance. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements suggests that Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate could be a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been increasing interest in the development of novel therapeutic agents derived from piperazine and thiazole scaffolds. For instance, studies have shown that piperazine-based compounds can modulate neurotransmitter systems, making them potential candidates for treating neurological disorders. Similarly, thiazole derivatives have been explored for their ability to inhibit various enzymes and receptors involved in cancer progression. The unique structural features of Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate position it as a valuable asset in the quest for new pharmacological solutions.

The synthesis of Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl ester group necessitates precise control over reaction conditions to avoid side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to enhance the efficiency of the synthesis process. These methods not only improve the overall yield but also minimize environmental impact by reducing waste generation.

The pharmacological potential of Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including serotonin receptors and ion channels. These studies have provided insights into its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

One of the most exciting aspects of Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate is its potential as a scaffold for structure-based drug design. By modifying specific functional groups within its structure, chemists can fine-tune its pharmacological properties to target specific diseases more effectively. This approach has been successfully applied in the development of other piperazine-based drugs, such as trazodone and nefazodone, which are widely used for their antidepressant effects.

The future prospects of Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate are promising as ongoing research continues to uncover new applications for this compound. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with enhanced pharmacological profiles. Furthermore, collaborations between academic institutions and pharmaceutical companies will likely lead to more comprehensive studies on its therapeutic potential.

In conclusion, Tert-butyl 3-(2-methyl-1,3-thiazol-4-yl)piperazine-1-carboxylate (CAS No. 2104602-35-7) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in drug development, with potential applications across various therapeutic areas. As research progresses, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents that address unmet medical needs.